Cas no 85391-54-4 (1,2-Benzenedicarboxylicacid, 1-(6-methyloctyl) 2-nonyl ester)

1,2-Benzenedicarboxylicacid, 1-(6-methyloctyl) 2-nonyl ester structure
85391-54-4 structure
Product Name:1,2-Benzenedicarboxylicacid, 1-(6-methyloctyl) 2-nonyl ester
CAS No:85391-54-4
MF:C26H42O4
MW:418.609288692474
CID:727340
PubChem ID:3020644
Update Time:2025-04-19

1,2-Benzenedicarboxylicacid, 1-(6-methyloctyl) 2-nonyl ester Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenedicarboxylicacid, 1-(6-methyloctyl) 2-nonyl ester
    • 2-O-(6-methyloctyl) 1-O-nonyl benzene-1,2-dicarboxylate
    • 6-methyloctyl nonyl phthalate
    • Inchi: 1S/C26H42O4/c1-4-6-7-8-9-10-15-20-29-25(27)23-18-13-14-19-24(23)26(28)30-21-16-11-12-17-22(3)5-2/h13-14,18-19,22H,4-12,15-17,20-21H2,1-3H3
    • InChI Key: IQEHDTICMJAPEW-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=CC=1C(=O)OCCCCCCCCC)=O)CCCCCC(C)CC

Computed Properties

  • Exact Mass: 418.308
  • Monoisotopic Mass: 418.308
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 19
  • Complexity: 448
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.8
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • Density: 0.974
  • Boiling Point: 420.4°C at 760 mmHg
  • Flash Point: 224.6°C
  • Refractive Index: 1.488
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